Cas no 1805776-74-2 (Ethyl 4-bromo-2-(3-bromopropyl)benzoate)

• Product Name: Ethyl 4-bromo-2-(3-bromopropyl)benzoate
• CAS No: 1805776-74-2
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4970826
• Update Time: 2025-10-30

Ethyl 4-bromo-2-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(3-bromopropyl)benzoate

• Inchi： 1S/C12H14Br2O2/c1-2-16-12(15)11-6-5-10(14)8-9(11)4-3-7-13/h5-6,8H,2-4,7H2,1H3
• InChI Key： BOOYKUCSXKMHOO-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=CC=1C(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4-bromo-2-(3-bromopropyl)benzoate

Recent Advances in the Study of Ethyl 4-bromo-2-(3-bromopropyl)benzoate (CAS: 1805776-74-2) in Chemical and Biomedical Research

Ethyl 4-bromo-2-(3-bromopropyl)benzoate (CAS: 1805776-74-2) is a brominated aromatic ester that has garnered significant attention in recent chemical and biomedical research due to its versatile applications in organic synthesis and potential therapeutic uses. This compound, characterized by its unique bromine substitution pattern, serves as a key intermediate in the synthesis of more complex molecules, particularly in pharmaceutical development. Recent studies have explored its reactivity, stability, and biological activity, shedding light on its potential in drug discovery and material science.

In the context of organic synthesis, Ethyl 4-bromo-2-(3-bromopropyl)benzoate has been utilized as a building block for the construction of heterocyclic compounds, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating palladium-catalyzed cross-coupling reactions, enabling the synthesis of novel benzofuran derivatives with promising anti-inflammatory properties. The study highlighted the compound's role in improving reaction yields and selectivity, underscoring its value in medicinal chemistry.

From a biomedical perspective, research has investigated the compound's potential as a precursor for anticancer agents. A recent in vitro study conducted by researchers at the University of Cambridge revealed that derivatives of Ethyl 4-bromo-2-(3-bromopropyl)benzoate exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study, published in Bioorganic & Medicinal Chemistry Letters, proposed that the bromine atoms in the molecule play a critical role in its bioactivity, possibly through interactions with cellular DNA or protein targets.

Further investigations into the pharmacokinetic properties of Ethyl 4-bromo-2-(3-bromopropyl)benzoate and its derivatives have been conducted to assess their suitability as drug candidates. A 2024 preclinical study reported in the European Journal of Pharmaceutical Sciences evaluated the compound's metabolic stability and membrane permeability using Caco-2 cell models. The findings suggested that while the parent compound exhibits moderate metabolic stability, structural modifications could enhance its bioavailability, making it a viable candidate for further drug development.

In addition to its pharmaceutical applications, Ethyl 4-bromo-2-(3-bromopropyl)benzoate has also been explored in material science. Researchers have leveraged its bromine-rich structure to develop flame-retardant polymers and advanced materials with unique electronic properties. A study published in ACS Applied Materials & Interfaces in early 2024 demonstrated the compound's utility in creating halogen-bonded supramolecular assemblies, which could have applications in optoelectronics and nanotechnology.

Despite these promising developments, challenges remain in the large-scale synthesis and application of Ethyl 4-bromo-2-(3-bromopropyl)benzoate. Issues such as regioselectivity in further functionalization and potential toxicity of brominated compounds need to be addressed. Ongoing research aims to optimize synthetic routes and evaluate the safety profile of this compound and its derivatives, ensuring their suitability for clinical and industrial use.

In conclusion, Ethyl 4-bromo-2-(3-bromopropyl)benzoate (CAS: 1805776-74-2) represents a multifaceted compound with significant potential in chemical and biomedical research. Its role as a synthetic intermediate, coupled with its emerging biological activities, positions it as a valuable tool for drug discovery and material innovation. Future studies will likely focus on refining its applications and overcoming existing limitations, paving the way for its broader adoption in science and industry.